5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid

• IUPAC Name: 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H8N2O5/c1-6-10(12(15)16)11(19-13-6)7-5-9(18-14-7)8-3-2-4-17-8/h2-5H,1H3,(H,15,16)
• InChI Key: ONBROHNJHFEBQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)O)C2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C12H8N2O5
• Molecular Weight: 260.20 g/mol

Description

5-[5-(Furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid, also known as 5-FMOA, is a synthetic carboxylic acid that has been widely studied for its potential applications in science and medicine. It is a versatile compound that has been used in a variety of research applications, including synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including heterocycles, amino acids, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers. In addition, 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid has been used to study the effects of oxidation and reduction on the reactivity of various compounds.

Mechanism of Action

The mechanism of action of 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid is not well understood. However, it is believed that the compound acts as an electron donor, donating electrons to other molecules in the presence of a suitable oxidant. This electron donation can lead to the formation of new bonds between molecules, resulting in new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid are largely unknown. However, some studies have suggested that the compound may have anti-inflammatory and anti-oxidant properties, as well as the potential to inhibit tumor growth.

Advantages and Limitations for Lab Experiments

5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is a versatile compound that can be used in a variety of applications. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound, and it can react with other compounds in the presence of heat or light. In addition, its effects on biochemical and physiological processes are not well understood.

Future Directions

The future of 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid is promising. Further research is needed to better understand its biochemical and physiological effects, as well as its potential applications in medicine and industry. In addition, more research is needed to develop improved synthesis methods and to explore new uses for the compound. Finally, further research is needed to develop improved methods of stabilizing 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid and preventing it from reacting with other compounds.

Synthesis Methods

5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid can be synthesized using a two-step process. The first step involves the reaction of furan-2-yl-3-methyl-1,2-oxazole-4-carboxylic acid with 5-bromo-1,2-oxazole in the presence of a base. This reaction produces a 5-bromo-5-(furan-2-yl)-1,2-oxazole-3-yl-3-methyl-1,2-oxazole-4-carboxylic acid intermediate, which is then reacted with a reducing agent such as sodium borohydride to produce 5-[5-(furan-2-yl)-1,2-oxazol-3-yl]-3-methyl-1,2-oxazole-4-carboxylic acid.